Cas no 1214346-32-3 (Ethyl 2,5-difluoro-6-hydroxybenzoate)

Ethyl 2,5-difluoro-6-hydroxybenzoate is a fluorinated benzoate ester with a hydroxyl group at the 6-position, offering unique reactivity and selectivity in synthetic applications. Its difluoro substitution enhances electron-withdrawing properties, making it valuable as an intermediate in pharmaceuticals, agrochemicals, and specialty materials. The hydroxyl group provides a versatile handle for further functionalization, enabling coupling or derivatization reactions. This compound exhibits improved stability compared to non-fluorinated analogs, while maintaining solubility in common organic solvents. Its structural features make it particularly useful in designing bioactive molecules or advanced materials requiring precise fluorination patterns. The ethyl ester moiety further facilitates controlled hydrolysis or transesterification under mild conditions.
Ethyl 2,5-difluoro-6-hydroxybenzoate structure
1214346-32-3 structure
Product Name:Ethyl 2,5-difluoro-6-hydroxybenzoate
CAS No:1214346-32-3
MF:C9H8F2O3
MW:202.154829978943
MDL:MFCD10566810
CID:2197074
Update Time:2025-11-02

Ethyl 2,5-difluoro-6-hydroxybenzoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,5-difluoro-6-hydroxybenzoate
    • Benzoic acid, 3,6-difluoro-2-hydroxy-, ethyl ester
    • MDL: MFCD10566810
    • Inchi: 1S/C9H8F2O3/c1-2-14-9(13)7-5(10)3-4-6(11)8(7)12/h3-4,12H,2H2,1H3
    • InChI Key: UOJGBAPDGOHFNZ-UHFFFAOYSA-N
    • SMILES: C(OCC)(=O)C1=C(F)C=CC(F)=C1O

Ethyl 2,5-difluoro-6-hydroxybenzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB560598-250 mg
Ethyl 3,6-difluoro-2-hydroxybenzoate; .
1214346-32-3
250MG
€317.10 2023-04-13
abcr
AB560598-500 mg
Ethyl 3,6-difluoro-2-hydroxybenzoate; .
1214346-32-3
500MG
€528.60 2023-04-13
abcr
AB560598-1 g
Ethyl 3,6-difluoro-2-hydroxybenzoate; .
1214346-32-3
1g
€719.40 2023-04-13
abcr
AB560598-250mg
Ethyl 3,6-difluoro-2-hydroxybenzoate; .
1214346-32-3
250mg
€322.10 2025-04-22
abcr
AB560598-500mg
Ethyl 3,6-difluoro-2-hydroxybenzoate; .
1214346-32-3
500mg
€439.00 2025-04-22
abcr
AB560598-1g
Ethyl 3,6-difluoro-2-hydroxybenzoate; .
1214346-32-3
1g
€592.30 2025-04-22
abcr
AB560598-5g
Ethyl 3,6-difluoro-2-hydroxybenzoate; .
1214346-32-3
5g
€1979.10 2025-04-22
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1262583-500mg
Ethyl 3,6-difluoro-2-hydroxybenzoate
1214346-32-3 98%
500mg
¥4796.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1262583-1g
Ethyl 3,6-difluoro-2-hydroxybenzoate
1214346-32-3 98%
1g
¥5475.00 2024-08-09

Additional information on Ethyl 2,5-difluoro-6-hydroxybenzoate

Ethyl 2,5-Difluoro-6-hydroxybenzoate (CAS No. 1214346-32-3): Properties, Applications, and Market Insights

Ethyl 2,5-difluoro-6-hydroxybenzoate (CAS No. 1214346-32-3) is a fluorinated aromatic ester compound with significant potential in pharmaceutical and agrochemical research. This difluorinated benzoate derivative has attracted attention due to its unique structural features, including the presence of two fluorine atoms at the 2- and 5-positions and a hydroxyl group at the 6-position of the benzene ring. The ethyl ester group enhances its solubility in organic solvents, making it particularly useful in synthetic applications.

The growing interest in fluorinated organic compounds has positioned Ethyl 2,5-difluoro-6-hydroxybenzoate as a valuable building block in medicinal chemistry. Researchers are exploring its potential as an intermediate in the synthesis of novel drug candidates, particularly in the development of enzyme inhibitors and receptor modulators. The presence of fluorine atoms often improves metabolic stability and membrane permeability, key factors in drug design. Current studies suggest this compound may have applications in developing treatments for inflammatory conditions and metabolic disorders.

From a chemical perspective, Ethyl 2,5-difluoro-6-hydroxybenzoate demonstrates interesting reactivity patterns. The hydroxy group at the 6-position allows for further functionalization through various coupling reactions, while the fluorine substituents influence the electronic properties of the aromatic system. These characteristics make it a versatile intermediate for constructing more complex molecular architectures. Analytical data shows the compound typically appears as a white to off-white crystalline powder with good stability under standard storage conditions.

The synthesis of Ethyl 2,5-difluoro-6-hydroxybenzoate typically involves multi-step processes starting from appropriately substituted benzene precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Purification methods often include recrystallization or column chromatography to achieve the high purity levels required for research applications.

In material science, this fluorinated benzoate ester has shown promise as a component in specialty polymers and liquid crystal formulations. The fluorine atoms contribute to thermal stability and chemical resistance, while the ester group provides synthetic flexibility. Researchers are investigating its potential in creating advanced materials with tailored electronic and optical properties.

The global market for specialty fluorinated compounds like Ethyl 2,5-difluoro-6-hydroxybenzoate continues to expand, driven by increasing demand from the pharmaceutical and agrochemical sectors. Market analysts project steady growth in this niche, particularly as drug discovery programs increasingly incorporate fluorine-containing building blocks. Current pricing trends reflect the compound's specialized nature and the technical challenges associated with its synthesis.

Quality control for Ethyl 2,5-difluoro-6-hydroxybenzoate typically involves HPLC analysis, mass spectrometry, and NMR spectroscopy to verify identity and purity. Storage recommendations generally suggest keeping the material in a cool, dry environment protected from light. Proper handling procedures include standard laboratory precautions for organic compounds, with particular attention to avoiding prolonged exposure.

Recent scientific literature highlights several innovative applications of difluorinated benzoate derivatives in medicinal chemistry. Researchers have successfully incorporated similar structures into lead compounds targeting various biological pathways. These developments suggest expanding opportunities for CAS 1214346-32-3 in drug discovery programs, particularly in fragment-based drug design approaches.

Environmental and regulatory aspects of Ethyl 2,5-difluoro-6-hydroxybenzoate continue to evolve as understanding of fluorinated compounds advances. Current data indicates favorable environmental profiles for many fluorinated aromatics, though proper disposal methods should always be followed. The compound's status under various regulatory frameworks remains subject to ongoing evaluation as new scientific data emerges.

Future research directions for Ethyl 2,5-difluoro-6-hydroxybenzoate may include exploration of its biological activity profile and development of more efficient synthetic routes. The growing importance of fluorine in medicinal chemistry suggests sustained interest in this and related fluorinated building blocks. Emerging applications in materials science and chemical biology may further expand the utility of this versatile compound.

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.